Cas no 1803776-77-3 (Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate
• CAS No: 1803776-77-3
• MF: C₁₁H₅F₆NO₃S
• MW: 345.217722654343
• CID: 4951365
• Update Time: 2025-05-21

Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO3S/c1-20-9(19)5-2-3-7(21-10(12,13)14)8(6(5)4-18)22-11(15,16)17/h2-3H,1H3
• InChI Key： DUOGYWKRWVHOMJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=C(C(=O)OC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate

Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate: A Comprehensive Overview

Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No: 1803776-77-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, a trifluoromethoxy group, and a trifluoromethylthio group, all attached to a benzoate backbone. The presence of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The cyano group in the structure contributes to the compound's ability to participate in nucleophilic addition reactions, while the trifluoromethoxy group enhances its electronic properties, making it more electron-withdrawing. This combination is particularly useful in the synthesis of advanced materials and pharmaceutical intermediates. Recent studies have highlighted the potential of this compound in the development of novel drugs targeting specific biological pathways, such as kinase inhibitors and anti-inflammatory agents.

One of the most intriguing aspects of Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate is its role in modern drug discovery. Researchers have found that its structure can serve as a scaffold for creating bioactive molecules with improved pharmacokinetic profiles. For instance, the trifluoromethylthio group has been shown to enhance the stability of drug candidates in vivo, reducing their susceptibility to metabolic degradation. This property is particularly advantageous in the development of orally administered medications.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in catalysis and as a building block for advanced polymers. Recent advancements in green chemistry have further underscored its potential as an environmentally friendly alternative to traditional synthetic reagents.

The synthesis of Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate involves a multi-step process that requires precise control over reaction conditions. The use of fluorinated reagents and advanced catalytic systems has enabled chemists to achieve high yields and excellent purity levels. These synthetic methods are continuously being optimized to meet the growing demand for this compound in both academic and industrial settings.

From an environmental standpoint, the stability and biodegradability of Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate are critical factors that must be considered during its application. Studies have shown that while it exhibits high chemical stability under normal conditions, it can undergo controlled degradation under specific environmental conditions, minimizing its ecological footprint.

In conclusion, Methyl 2-cyano-4-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No: 1803776-77-3) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable properties, positions it as a key player in future innovations within the realms of medicine and materials science.